Cas no 2172079-56-8 (tert-butyl N-7-methyl-8-(methylamino)isoquinolin-5-ylcarbamate)

• Product Name: tert-butyl N-7-methyl-8-(methylamino)isoquinolin-5-ylcarbamate
• CAS No: 2172079-56-8
• MF: C₁₆H₂₁N₃O₂
• MW: 287.356843709946
• CID: 6066714
• PubChem ID: 165819339
• Update Time: 2025-05-25

tert-butyl N-7-methyl-8-(methylamino)isoquinolin-5-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-7-methyl-8-(methylamino)isoquinolin-5-ylcarbamate
• tert-butyl N-[7-methyl-8-(methylamino)isoquinolin-5-yl]carbamate
• 2172079-56-8
• EN300-1609858

• Inchi： 1S/C16H21N3O2/c1-10-8-13(19-15(20)21-16(2,3)4)11-6-7-18-9-12(11)14(10)17-5/h6-9,17H,1-5H3,(H,19,20)
• InChI Key： JYVFGECODMYCNB-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC(C)=C(C2C=NC=CC=21)NC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 287.16337692g/mol
• Monoisotopic Mass: 287.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.2Ų

Additional information on tert-butyl N-7-methyl-8-(methylamino)isoquinolin-5-ylcarbamate

tert-butyl N-7-methyl-8-(methylamino)isoquinolin-5-ylcarbamate: A Comprehensive Overview

The compound tert-butyl N-7-methyl-8-(methylamino)isoquinolin-5-ylcarbamate, identified by the CAS number 2172079-56-8, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of isoquinoline derivatives, which have been extensively studied for their diverse biological activities. The structure of this compound is characterized by a substituted isoquinoline ring system, with specific substituents that contribute to its unique properties.

The isoquinoline core of this molecule serves as a scaffold for various functional groups, including a tert-butyl carbamate group and methyl substituents at specific positions. These substituents not only influence the physical and chemical properties of the compound but also play a crucial role in its biological activity. Recent studies have highlighted the importance of such substituted isoquinoline derivatives in drug discovery, particularly in the development of anticancer agents and enzyme inhibitors.

One of the key aspects of tert-butyl N-7-methyl-8-(methylamino)isoquinolin-5-ylcarbamate is its synthesis methodology. Researchers have employed various strategies to construct this molecule, including multi-component reactions and stepwise synthesis. The use of microwave-assisted synthesis has been reported to significantly enhance the reaction efficiency, leading to higher yields and purer products. This approach not only simplifies the synthetic process but also reduces the overall cost, making it more accessible for large-scale production.

In terms of chemical properties, this compound exhibits remarkable stability under various conditions, which is essential for its application in pharmaceutical formulations. Its solubility in common organic solvents and its ability to form stable salts with acidic components further enhance its suitability for drug delivery systems. Recent advancements in computational chemistry have allowed researchers to predict the molecular interactions and pharmacokinetic profiles of this compound, providing valuable insights into its potential therapeutic applications.

The biological activity of tert-butyl N-7-methyl-8-(methylamino)isoquinolin-5-ylcarbamate has been extensively investigated in recent years. Studies have demonstrated its potent inhibitory effects on key enzymes involved in cancer progression, such as tyrosine kinases and histone deacetylases (HDACs). These findings suggest that this compound could serve as a lead molecule for the development of novel anticancer therapies. Additionally, its ability to modulate cellular signaling pathways has opened new avenues for research in neurodegenerative diseases and inflammatory conditions.

The application of this compound extends beyond pharmacology, with potential uses in agrochemicals and materials science. Its role as a bioactive agent in crop protection has been explored, particularly due to its ability to inhibit plant pathogens. Furthermore, recent studies have examined its utility as a building block for advanced materials, such as organic semiconductors and optoelectronic devices.

In conclusion, tert-butyl N-7-methyl-8-(methylamino)isoquinolin-5-ylcarbamate represents a promising compound with multifaceted applications across various scientific disciplines. Its unique structure, coupled with advanced synthetic methodologies and cutting-edge research findings, positions it as a valuable asset in both academic and industrial settings. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the advancement of science and technology.